molecular formula C11H18N2O B8722014 3-Pyridineethanamine,5-ethyl-2-methoxy-6-methyl-

3-Pyridineethanamine,5-ethyl-2-methoxy-6-methyl-

Cat. No.: B8722014
M. Wt: 194.27 g/mol
InChI Key: HNRYDOPJOWUWBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Pyridineethanamine,5-ethyl-2-methoxy-6-methyl- is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Pyridineethanamine,5-ethyl-2-methoxy-6-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Pyridineethanamine,5-ethyl-2-methoxy-6-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H18N2O

Molecular Weight

194.27 g/mol

IUPAC Name

2-(5-ethyl-2-methoxy-6-methylpyridin-3-yl)ethanamine

InChI

InChI=1S/C11H18N2O/c1-4-9-7-10(5-6-12)11(14-3)13-8(9)2/h7H,4-6,12H2,1-3H3

InChI Key

HNRYDOPJOWUWBO-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=C(N=C1C)OC)CCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2-methoxy-3-(2-nitroethenyl)-5-ethyl-6-methylpyridine (445 mg, 2.0 mmol) in methanol (10 mL) and 4.7M methanolic hydrogen chloride (2 mL) containing 5% palladium/carbon (110 mg) was hydrogenated at atmospheric pressure over 10-20 hours. The catalyst was filtered off and the solvent evaporated. The residue was made basic with sodium hydroxide solution and the product extracted into methylene chloride, dried, filtered and the solvent evaporated to yield 332 mg of crude oily product. No further purification was performed.
Name
2-methoxy-3-(2-nitroethenyl)-5-ethyl-6-methylpyridine
Quantity
445 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
110 mg
Type
catalyst
Reaction Step Two

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